2-Chloro-5-fluoropyridine-4-boronic acid
Overview
Description
“2-Chloro-5-fluoropyridine-4-boronic acid” is a chemical compound with the empirical formula C5H4BClFNO2 . It is a solid substance and is used in research and development .
Synthesis Analysis
The synthesis of boronic acids and their derivatives, such as “2-Chloro-5-fluoropyridine-4-boronic acid”, often involves catalytic protodeboronation of pinacol boronic esters . This process utilizes a radical approach . Protodeboronation has been paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .
Molecular Structure Analysis
The molecular weight of “2-Chloro-5-fluoropyridine-4-boronic acid” is 175.35 . The SMILES string representation of its structure is OB(O)C1=CC(Cl)=NC=C1F .
Chemical Reactions Analysis
Boronic acids, including “2-Chloro-5-fluoropyridine-4-boronic acid”, are often used in Suzuki–Miyaura cross-coupling reactions . These reactions are widely applied in organic chemistry due to their mild and functional group tolerant reaction conditions .
Physical And Chemical Properties Analysis
“2-Chloro-5-fluoropyridine-4-boronic acid” is a solid substance . Its exact physical and chemical properties such as boiling point, melting point, and density are not specified in the available resources .
Scientific Research Applications
2-Chloro-5-fluoropyridine-4-boronic acid: Scientific Research Applications
Drug Synthesis: This compound is used as a precursor in the synthesis of biologically active molecules, including heteroaryl benzylureas with glycogen synthase kinase 3 inhibitory activity . It is also used to prepare 3-arylcoumarins through Suzuki reactions with 3-chlorocoumarin, which are significant in biological studies .
Antitubercular Drug Analogues: It serves as a building block for synthesizing analogues of antitubercular drugs, showcasing its importance in medicinal chemistry .
Suzuki-Miyaura Coupling Reactions: The compound is involved in Suzuki-Miyaura coupling reactions, a widely used method for forming carbon-carbon bonds in organic chemistry .
Synthesis of Fluorinated Pyridines: It is utilized in the synthesis of substituted fluoropyridines, which are valuable intermediates in pharmaceuticals and agrochemicals .
Catalytic Protodeboronation: The compound has been used in studies exploring catalytic protodeboronation of pinacol boronic esters, which is relevant for fine-tuning synthetic pathways .
Development of Borane Reagents: Research on this compound contributes to the development of new borane reagents for various organic synthesis applications .
Safety and Hazards
Mechanism of Action
- Transmetalation then occurs with formally nucleophilic organic groups. These groups are transferred from boron to palladium, resulting in the formation of the desired carbon–carbon bond .
Mode of Action
Result of Action
properties
IUPAC Name |
(2-chloro-5-fluoropyridin-4-yl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BClFNO2/c7-5-1-3(6(10)11)4(8)2-9-5/h1-2,10-11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJHRCHRHBBOCGY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=NC=C1F)Cl)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90647882 |
Source
|
| Record name | (2-Chloro-5-fluoropyridin-4-yl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90647882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
951677-47-7 |
Source
|
| Record name | B-(2-Chloro-5-fluoro-4-pyridinyl)boronic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=951677-47-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2-Chloro-5-fluoropyridin-4-yl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90647882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-Methyl 2-(methoxyimino)-2-[2-(bromomethyl)phenyl]acetate](/img/structure/B151025.png)
